ethyl 2-{[3-(4-nitrophenyl)acryloyl]amino}benzoate

• IUPAC Name: ethyl 2-[[(E)-3-(4-nitrophenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C18H16N2O5/c1-2-25-18(22)15-5-3-4-6-16(15)19-17(21)12-9-13-7-10-14(11-8-13)20(23)24/h3-12H,2H2,1H3,(H,19,21)/b12-9+
• InChI Key: XIUHMLHAACTRRA-FMIVXFBMSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H16N2O5
• Molecular Weight: 340.3 g/mol

Description

Ethyl 2-{[3-(4-nitrophenyl)acryloyl]amino}benzoate, also known as NBD-ethyl ester, is a fluorescent probe that is widely used in scientific research. This compound has a unique structure that allows it to be used in a variety of applications, including imaging and biochemical assays.

Mechanism of Action

The mechanism of action of ethyl 2-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester involves the interaction of the fluorescent probe with the target molecule. The fluorescence of this compound ester is quenched in the presence of certain molecules, such as oxygen and nitric oxide. This quenching effect can be used to study the binding of this compound ester to proteins and other biomolecules.
Biochemical and Physiological Effects:
This compound ester has been shown to have a variety of biochemical and physiological effects. This compound has been used to study the activity of enzymes, such as proteases and phospholipases. This compound ester has also been used to study the effects of oxidative stress on cells and tissues. This probe has been shown to be useful in the study of lipid metabolism and cell signaling pathways.

Advantages and Limitations for Lab Experiments

Ethyl 2-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester has several advantages for use in lab experiments. This compound is highly fluorescent and can be easily detected using fluorescence microscopy or spectroscopy. This compound ester is also relatively stable and can be stored for long periods of time. However, there are also limitations to the use of this compound ester. This compound can be toxic to cells at high concentrations, and its fluorescence can be quenched by certain molecules in the cell environment.

Future Directions

There are many future directions for the use of ethyl 2-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester in scientific research. One potential application is in the study of protein-protein interactions. This compound ester could be used to study the binding of proteins to each other, which could provide insights into the function of these proteins. Another potential application is in the study of lipid metabolism. This compound ester could be used to study the transport of lipids in cells, which could provide insights into the mechanisms of lipid metabolism. Finally, this compound ester could be used in the development of new drugs and therapies for a variety of diseases, including cancer and cardiovascular disease.
Conclusion:
In conclusion, this compound ester is a fluorescent probe that is widely used in scientific research. This compound has a unique structure that allows it to be used in a variety of applications, including imaging and biochemical assays. The synthesis of this compound ester is a straightforward process that can be carried out in a laboratory setting. This compound ester has many advantages for use in lab experiments, including its high fluorescence and relative stability. However, there are also limitations to the use of this compound ester, including its toxicity at high concentrations and its susceptibility to fluorescence quenching. Overall, this compound ester has many potential applications in scientific research, and its use is likely to continue to grow in the future.

Scientific Research Applications

Ethyl 2-{[3-(4-nitrophenyl)acryloyl]amino}benzoate ester is widely used as a fluorescent probe in scientific research. This compound has a unique structure that allows it to be used in a variety of applications, including imaging and biochemical assays. This compound ester is commonly used to study membrane transport, protein-protein interactions, and enzyme activity. This probe is also used in the study of lipid metabolism, cell signaling, and receptor binding.